(Z)-2-(3,4-dimethoxybenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C21H20O5/c1-13(2)12-25-15-6-7-16-18(11-15)26-20(21(16)22)10-14-5-8-17(23-3)19(9-14)24-4/h5-11H,1,12H2,2-4H3/b20-10-
• InChI Key: IWTYAQOWCQYMSE-JMIUGGIZSA-N
• Canonical SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2
• Isomeric SMILES: CC(=C)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2
• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol

Description

(Z)-2-(3,4-dimethoxybenzylidene)-6-((2-methylallyl)oxy)benzofuran-3(2H)-one, also known as DMBO-MAF, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Synthesis and Chemical Properties

• Research into the synthetic studies of sesamol derivatives, including the synthesis of benzofuran analogs, highlights the methodology for generating compounds with potential biological activities. The dehydration and catalytic hydrogenation steps involved in producing these analogs indicate a pathway for creating structurally related compounds with varied chemical properties (Fukui, Nakayama, & Tanaka, 1969).
• The study on reactions of 3‐oxo‐2,3‐dihydrobenzofuran with alkyl 2‐cyano‐3‐alkoxypropenoate and alkyl 2‐alkoxycarbonyl‐3‐alkoxypropenoate provides insights into the synthesis of pyran derivatives. This demonstrates the versatility of benzofuran derivatives in forming complex structures through reactions with other organic compounds, highlighting their potential for creating diverse chemical entities (Mérour & Cossais, 1991).

Biological Activities and Applications

• Cassane-type furanoditerpenoids isolated from Caesalpinia pulcherrima, including compounds structurally related to benzofuran derivatives, exhibit antimicrobial activity against several bacteria and fungi. This suggests the potential use of benzofuran derivatives in antimicrobial treatments (Ragasa, Hofilena, & Rideout, 2002).
• In the context of anticancer research, the synthesis and biological evaluation of dimethoxybenzylidene derivatives, such as (E, E)-3,6-Bis(2,5-dimethoxybenzylidene)-2,5-dioxopiperazine, have been explored. Their antimicrobial and cytotoxic activities point to the importance of molecular configuration in expressing biological effects, suggesting potential applications in cancer therapy (Ong, Hwang, & Chern, 1988).

Spectroscopic and Physical Studies

• The vibrational and electronic absorption spectra of (Z)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one have been investigated, demonstrating the compound's spectroscopic properties and potential applications in material science for developing fluorescent materials (Veeraiah et al., 2012).